Cas no 773134-92-2 (benzoic acid, 2-fluoro-3-(trifluoromethyl)-, ethyl ester)

• Product Name: benzoic acid, 2-fluoro-3-(trifluoromethyl)-, ethyl ester
• CAS No: 773134-92-2
• MF: C₁₀H₈F₄O₂
• MW: 236.162937164307
• MDL: MFCD06204409
• CID: 1786985
• PubChem ID: 46311385
• Update Time: 2025-10-28

benzoic acid, 2-fluoro-3-(trifluoromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• benzoic acid, 2-fluoro-3-(trifluoromethyl)-, ethyl ester
• LogP
• ethyl 2-fluoro-3-(trifluoromethyl)benzoate
• E89880
• 2-Fluoro-3-trifluoromethylbenzoic acid, ethyl ester
• CS-0192354
• Ethyl 2-fluoro-3-trifluoromethylbenzoate
• BEBIBPVEZYVTSW-UHFFFAOYSA-N
• AKOS017559891
• starbld0034973
• 773134-92-2
• MFCD06204409

• MDL： MFCD06204409
• Inchi： 1S/C10H8F4O2/c1-2-16-9(15)6-4-3-5-7(8(6)11)10(12,13)14/h3-5H,2H2,1H3
• InChI Key： BEBIBPVEZYVTSW-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=CC=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 236.04604214g/mol
• Monoisotopic Mass: 236.04604214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on benzoic acid, 2-fluoro-3-(trifluoromethyl)-, ethyl ester

Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester (CAS No. 773134-92-2)

The compound Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester (CAS No. 773134-92-2) is a significant molecule in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with a fluorine atom at the 2-position and a trifluoromethyl group at the 3-position. The ethyl ester functionality further enhances its versatility in various chemical applications.

Recent studies have highlighted the importance of fluorinated compounds like Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester in drug discovery and development. The presence of fluorine atoms and trifluoromethyl groups significantly impacts the molecule's physicochemical properties, such as lipophilicity and metabolic stability. These properties make it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles.

In terms of synthesis, researchers have explored various methods to efficiently prepare Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the aromatic ring. This method has been optimized to achieve high yields and excellent selectivity, making it suitable for large-scale production.

The application of this compound extends beyond pharmaceuticals. In materials science, Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester has been investigated as a precursor for advanced polymers and high-performance materials. Its ability to undergo polymerization under specific conditions opens new avenues for developing lightweight yet durable materials for aerospace and automotive industries.

From an environmental perspective, the ecological impact of Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester has also been a topic of interest. Studies suggest that this compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable practices for its production and disposal.

In conclusion, Benzoic Acid, 2-Fluoro-3-(Trifluoromethyl)-, Ethyl Ester (CAS No. 773134-92-2) stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure and favorable properties continue to drive innovative research and development efforts in both academic and industrial settings.